Cas no 1260856-56-1 (4-bromo-3-(bromomethyl)pyridine)

• Product Name: 4-bromo-3-(bromomethyl)pyridine
• CAS No: 1260856-56-1
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• CID: 1006470
• PubChem ID: 91755125
• Update Time: 2025-05-20

4-bromo-3-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(bromomethyl)pyridine
• 1260856-56-1
• EN300-1666567
• starbld0000188

• MDL： MFCD11847772
• Inchi： 1S/C6H5Br2N/c7-3-5-4-9-2-1-6(5)8/h1-2,4H,3H2
• InChI Key： ZNEFTVWGSAOKOA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1CBr

Computed Properties

• Exact Mass: 250.87682g/mol
• Monoisotopic Mass: 248.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-3-(bromomethyl)pyridine

Comprehensive Guide to 4-bromo-3-(bromomethyl)pyridine (CAS No. 1260856-56-1): Properties, Applications, and Market Insights

4-bromo-3-(bromomethyl)pyridine (CAS No. 1260856-56-1) is a versatile brominated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound, characterized by its molecular formula C₆H₅Br₂N, serves as a critical building block in organic synthesis. With the increasing demand for halogenated pyridine compounds in drug discovery, this chemical has gained significant attention from researchers and manufacturers alike.

The unique structure of 4-bromo-3-(bromomethyl)pyridine features two reactive bromine atoms at different positions, making it particularly valuable for cross-coupling reactions in medicinal chemistry. Recent studies highlight its importance in developing kinase inhibitors, a hot topic in cancer research, where researchers frequently search for "pyridine-based kinase inhibitor scaffolds" or "brominated heterocycles for drug development."

From a chemical perspective, 1260856-56-1 exhibits remarkable stability under standard conditions, with a melting point range of 85-89°C. Its solubility profile makes it suitable for various organic solvents, a property frequently queried in scientific forums as "solubility of bromomethyl pyridine derivatives." The compound's dual functionalization allows for selective modifications, addressing the growing need for "site-specific pyridine derivatization" in modern synthetic chemistry.

In material science applications, this brominated pyridine derivative shows promise in the development of organic electronic materials. With the rising interest in "organic semiconductors" and "pyridine-based conductive polymers," 4-bromo-3-(bromomethyl)pyridine serves as a precursor for advanced materials. Researchers particularly value its ability to form π-conjugated systems, a frequently searched term in materials science databases.

The global market for pyridine derivatives has shown steady growth, with 1260856-56-1 maintaining consistent demand in the fine chemicals sector. Industry reports indicate increased procurement queries for "high-purity brominated pyridines" and "custom synthesis of halogenated heterocycles." Manufacturers emphasize the compound's role in producing crop protection agents, aligning with the agricultural industry's focus on "next-generation agrochemical intermediates."

Quality control of 4-bromo-3-(bromomethyl)pyridine typically involves advanced analytical techniques, with GC-MS and HPLC being the most referenced methods in technical literature. Purity specifications often exceed 97%, addressing the pharmaceutical industry's stringent requirements for "high-grade chemical intermediates." Storage recommendations suggest keeping the compound in amber glass containers at controlled temperatures, a common concern reflected in queries about "stability of bromo-substituted pyridines."

Recent patent analyses reveal growing applications of 1260856-56-1 in developing PET imaging probes, particularly in neurological research. This aligns with trending searches for "pyridine-based radiotracers" and "bromine for molecular imaging." The compound's versatility also extends to catalysis research, where modified pyridine ligands continue to attract attention in asymmetric synthesis.

Environmental considerations regarding brominated organic compounds have led to improved synthetic protocols for 4-bromo-3-(bromomethyl)pyridine. Modern approaches focus on atom economy and reduced waste generation, responding to industry demands for "greener synthesis of halogenated compounds." These developments address frequent queries about "sustainable production of pyridine derivatives" in chemical manufacturing circles.

Safety protocols for handling 1260856-56-1 emphasize standard laboratory precautions, with particular attention to skin and eye protection. While not classified as extremely hazardous, proper ventilation remains advisable during large-scale operations—a point often raised in discussions about "safe handling of brominated aromatics."

The scientific literature documents numerous successful applications of 4-bromo-3-(bromomethyl)pyridine in medicinal chemistry, particularly in constructing biologically active scaffolds. Its presence in recent publications on "fragment-based drug discovery" and "privileged structures in lead optimization" underscores its relevance in current pharmaceutical research trends.

Looking ahead, the demand for 1260856-56-1 is expected to grow in parallel with advancements in targeted drug delivery systems and smart materials. The compound's unique structural features position it as a valuable asset in addressing contemporary challenges in both life sciences and materials engineering, making it a compound worth watching in the evolving landscape of specialty chemicals.